2-(3-Oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
2-(3-Oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
626222-09-1
VCID:
VC0460676
InChI:
InChI=1S/C17H19F3N2OS/c1-10(23)11(2)24-16-13(9-21)15(17(18,19)20)12-7-5-3-4-6-8-14(12)22-16/h11H,3-8H2,1-2H3
SMILES:
CC(C(=O)C)SC1=NC2=C(CCCCCC2)C(=C1C#N)C(F)(F)F
Molecular Formula:
C17H19F3N2OS
Molecular Weight:
356.4g/mol
2-(3-Oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
CAS No.: 626222-09-1
Main Products
VCID: VC0460676
Molecular Formula: C17H19F3N2OS
Molecular Weight: 356.4g/mol
![2-(3-Oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile - 626222-09-1](/images/no_structure.jpg)
| CAS No. | 626222-09-1 |
|---|---|
| Product Name | 2-(3-Oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
| Molecular Formula | C17H19F3N2OS |
| Molecular Weight | 356.4g/mol |
| IUPAC Name | 2-(3-oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C17H19F3N2OS/c1-10(23)11(2)24-16-13(9-21)15(17(18,19)20)12-7-5-3-4-6-8-14(12)22-16/h11H,3-8H2,1-2H3 |
| Standard InChIKey | OBVNVIADHHWVOF-UHFFFAOYSA-N |
| SMILES | CC(C(=O)C)SC1=NC2=C(CCCCCC2)C(=C1C#N)C(F)(F)F |
| Canonical SMILES | CC(C(=O)C)SC1=NC2=C(CCCCCC2)C(=C1C#N)C(F)(F)F |
| PubChem Compound | 2961903 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume